Cas no 2704-79-2 (Ethanone,1-(2,2,3-trimethylcyclobutyl)-)
2704-79-2 structure
Product Name:Ethanone,1-(2,2,3-trimethylcyclobutyl)-
Ethanone,1-(2,2,3-trimethylcyclobutyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(2,2,3-trimethylcyclobutyl)-
- 1-(2,2,3-trimethylcyclobutyl)ethanone
- 1-(2,2,3-Trimethyl-cyclobutyl)-aethanon
- 1-(2,2,3-trimethyl-cyclobutyl)-ethanone
- AC1L64MZ
- AC1Q5DBQ
- AR-1A9996
- CTK4F8998
- KST-1B3098
- NSC46247
- SureCN9756136
- 2,2,3-trimethylcyclobutyl-1-ethanone
- SCHEMBL9756136
- 2704-79-2
- NSC-46247
- DTXSID40286508
-
- Inchi： 1S/C9H16O/c1-6-5-8(7(2)10)9(6,3)4/h6,8H,5H2,1-4H3
- InChI Key： HCXMYUFLJJOXHZ-UHFFFAOYSA-N
- SMILES： O=C(C)C1CC(C)C1(C)C
Computed Properties
- Exact Mass: 140.12018
- Monoisotopic Mass: 140.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.872
- Boiling Point: 174.6°Cat760mmHg
- Flash Point: 65°C
- Refractive Index: 1.432
- PSA: 17.07
- LogP: 2.25760
Ethanone,1-(2,2,3-trimethylcyclobutyl)- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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